Cas no 824390-72-9 (Cyclopentanone,2-(4-methoxyphenyl)-3-methyl-, (2S,3S)-)

Cyclopentanone,2-(4-methoxyphenyl)-3-methyl-, (2S,3S)- structure
824390-72-9 structure
Product Name:Cyclopentanone,2-(4-methoxyphenyl)-3-methyl-, (2S,3S)-
CAS No:824390-72-9
MF:C13H16O2
MW:204.264944076538
CID:715868
Update Time:2024-02-04

Cyclopentanone,2-(4-methoxyphenyl)-3-methyl-, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanone,2-(4-methoxyphenyl)-3-methyl-, (2S,3S)-
    • Cyclopentanone, 2-(4-methoxyphenyl)-3-methyl-, (2S,3S)- (9CI)
    • Inchi: 1S/C13H16O2/c1-9-3-8-12(14)13(9)10-4-6-11(15-2)7-5-10/h4-7,9,13H,3,8H2,1-2H3/t9-,13-/m0/s1
    • InChI Key: BKNLKPLEHZVDTN-ZANVPECISA-N
    • SMILES: C1(=O)CC[C@H](C)[C@H]1C1=CC=C(OC)C=C1

Computed Properties

  • Exact Mass: 204.115
  • Monoisotopic Mass: 204.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
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